Cas no 424792-57-4 (1,2-difluoro-4-methanesulfonylbenzene)
1,2-Difluoro-4-methanesulfonylbenzene is a fluorinated aromatic compound featuring a methanesulfonyl substituent at the para position relative to the difluorinated benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing sulfonyl group enhances reactivity in nucleophilic substitution reactions, while the fluorine atoms contribute to metabolic stability and bioavailability in active ingredients. Its high purity and well-defined chemical characteristics ensure consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of sulfonamide-based therapeutics and specialty chemicals, offering precise control over molecular design.
424792-57-4 structure
Product Name:1,2-difluoro-4-methanesulfonylbenzene
CAS No:424792-57-4
MF:C7H6F2O2S
MW:192.183147907257
MDL:MFCD04037934
CID:68065
PubChem ID:253661751
Update Time:2025-05-28
1,2-difluoro-4-methanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-4-(methylsulfonyl)benzene
- 1,2-difluoro-4-methylsulfonylbenzene
- 3,4-Difluorophenyl Methyl Sulfone
- 1,2-DIFLUORO-4-(METHYLSULPHONYL)BENZENE
- 1,2-difluoro-4-methanesulfonylbenzene
- 1,2-Difluoro-4-methanesulfonyl-benzene
- 1,2-difluoro-4-methylsulfonyl-benzene
- PubChem20706
- WMBJGJXMKCOHGG-UHFFFAOYSA-N
- STL555517
- SBB091409
- BBL101720
- TRA0037450
- AS0
- AS05707
-
- MDL： MFCD04037934
- Inchi： 1S/C7H6F2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,1H3
- InChI Key： WMBJGJXMKCOHGG-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=C(C=1)F)F)(=O)=O
Computed Properties
- Exact Mass: 192.00600
- Monoisotopic Mass: 192.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.5
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Density: 1.376
- Melting Point: 75.0 to 79.0 deg-C
- Boiling Point: 302.4°C at 760 mmHg
- Flash Point: 136.7℃
- Refractive Index: 1.49
- PSA: 42.52000
- LogP: 2.44910
1,2-difluoro-4-methanesulfonylbenzene Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
1,2-difluoro-4-methanesulfonylbenzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,2-difluoro-4-methanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088255-25g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 25g |
$254.40 | 2023-09-01 | |
| Alichem | A019088255-100g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 100g |
$675.18 | 2023-09-01 | |
| Fluorochem | 023629-1g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 97% | 1g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 023629-5g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 97% | 5g |
￡40.00 | 2022-03-01 | |
| Ambeed | A351911-1g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 1g |
$12.0 | 2025-02-28 | |
| Ambeed | A351911-5g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 5g |
$17.0 | 2025-02-28 | |
| Ambeed | A351911-10g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 10g |
$33.0 | 2025-02-28 | |
| Ambeed | A351911-25g |
1,2-Difluoro-4-(methylsulfonyl)benzene |
424792-57-4 | 95% | 25g |
$57.0 | 2025-02-28 | |
| Apollo Scientific | PC11206-1g |
3,4-Difluorophenyl methyl sulphone |
424792-57-4 | 1g |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | PC11206-5g |
3,4-Difluorophenyl methyl sulphone |
424792-57-4 | 5g |
£20.00 | 2025-02-19 |
1,2-difluoro-4-methanesulfonylbenzene Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
424792-57-4 (1,2-difluoro-4-methanesulfonylbenzene) Related Products
- 383-29-9(4-Fluorophenylsulfone)
- 916442-63-2(Benzene, 1,3-difluoro-5-(phenylsulfonyl)-)
- 125776-90-1(Benzene, fluoro(methylsulfonyl)-)
- 654-47-7(2-Fluorophenyl Methyl Sulfone)
- 312-31-2(1-(Benzenesulfonyl)-4-fluorobenzene)
- 455-15-2(4-Fluorophenyl Methyl Sulfone)
- 845616-49-1(1,2,4-Trifluoro-5-(methylsulfonyl)benzene)
- 236739-03-0(1,4-Difluoro-2-(methylsulfonyl)benzene)
- 657-46-5(1-Fluoro-3-(methylsulfonyl)benzene)
- 171421-55-9(1,3-Difluoro-5-methylsulfonylbenzene)
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